Cas no 2138047-67-1 (4-{8-Hydroxyspiro[4.5]decan-6-yl}-2-methylthiomorpholin-3-one)

• Product Name: 4-{8-Hydroxyspiro[4.5]decan-6-yl}-2-methylthiomorpholin-3-one
• CAS No: 2138047-67-1
• MF: C₁₅H₂₅NO₂S
• MW: 283.429503202438
• CID: 5949104
• PubChem ID: 165497840
• Update Time: 2025-05-20

4-{8-Hydroxyspiro[4.5]decan-6-yl}-2-methylthiomorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-{8-hydroxyspiro[4.5]decan-6-yl}-2-methylthiomorpholin-3-one
• EN300-1161826
• 2138047-67-1
• 4-{8-Hydroxyspiro[4.5]decan-6-yl}-2-methylthiomorpholin-3-one

• Inchi： 1S/C15H25NO2S/c1-11-14(18)16(8-9-19-11)13-10-12(17)4-7-15(13)5-2-3-6-15/h11-13,17H,2-10H2,1H3
• InChI Key： ZDJIVIMKADLALV-UHFFFAOYSA-N
• SMILES： S1C(C)C(N(CC1)C1CC(CCC21CCCC2)O)=O

Computed Properties

• Exact Mass: 283.16060021g/mol
• Monoisotopic Mass: 283.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.8Ų

Additional information on 4-{8-Hydroxyspiro[4.5]decan-6-yl}-2-methylthiomorpholin-3-one

Introduction to 4-{8-Hydroxyspiro[4.5]decan-6-yl}-2-methylthiomorpholin-3-one (CAS No. 2138047-67-1)

4-{8-Hydroxyspiro[4.5]decan-6-yl}-2-methylthiomorpholin-3-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by the CAS number 2138047-67-1, belongs to a class of spirocyclic derivatives that exhibit promising properties for further investigation in medicinal chemistry. The presence of a morpholine ring system combined with a hydroxylated spirodecane moiety suggests a high degree of molecular complexity, which may contribute to its distinct pharmacological profile.

The spiro[4.5]decan-6-yl group in the molecular structure introduces a rigid framework, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. The hydroxyspiro core is particularly noteworthy, as spirocyclic compounds have been increasingly studied for their ability to modulate enzyme activity and receptor binding. In recent years, there has been a growing interest in spirocyclic morpholine derivatives due to their reported efficacy in various therapeutic areas, including central nervous system (CNS) disorders and anti-inflammatory applications.

The methylthio substituent at the 2-position of the morpholine ring adds another layer of functional diversity, potentially influencing the compound's electronic properties and binding affinity. This modification is often employed in drug design to enhance metabolic stability or to fine-tune pharmacokinetic parameters. The 3-one functionality suggests the presence of a ketone group, which could serve as a key interaction point with biological targets or participate in further chemical modifications.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like 4-{8-Hydroxyspiro[4.5]decan-6-yl}-2-methylthiomorpholin-3-one. Molecular docking studies have shown that this compound may interact with several protein targets relevant to neurological disorders and inflammation. For instance, preliminary simulations suggest potential binding to enzymes involved in neurotransmitter synthesis and degradation, which could make it a valuable candidate for further exploration as a therapeutic agent.

In addition to its structural complexity, the compound's hydroxyspiro[4.5]decan-6-yl moiety may contribute to its bioavailability and pharmacokinetic behavior. Hydroxyl groups are known to enhance solubility in aqueous environments, which is crucial for drug absorption and distribution within the body. Furthermore, the spirocyclic core can provide steric hindrance that may protect the molecule from rapid metabolic degradation, thereby extending its half-life in vivo.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug discovery pipelines. 4-{8-Hydroxyspiro[4.5]decan-6-yl}-2-methylthiomorpholin-3-one exemplifies this trend, as it combines multiple functional groups that are known to enhance drug-like properties. The morpholine ring is particularly interesting, as it has been incorporated into numerous successful drugs due to its ability to improve oral bioavailability and reduce toxicity.

Current research in medicinal chemistry emphasizes the development of novel scaffolds that can address unmet medical needs more effectively than existing treatments. The unique structure of 4-{8-Hydroxyspiro[4.5]decan-6-yl}-2-methylthiomorpholin-3-one positions it as a promising candidate for further investigation in this context. Its combination of a rigid spirocyclic core and flexible morpholine system makes it an intriguing molecule for exploring new therapeutic modalities.

One area of particular interest is the potential application of this compound in treating neurological disorders. Morpholine derivatives have been reported to modulate neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The spiro[4.5]decan-6-yl group may enhance penetration across the blood-brain barrier, which is often a challenge for CNS drugs.

Another promising application lies in anti-inflammatory therapies. Inflammatory processes are mediated by numerous enzymatic pathways, many of which could be targeted by compounds like 4-{8-Hydroxyspiro[4.5]decan-6-yl}-2-methylthiomorpholin-3-one. The presence of both hydroxyl and thioether functionalities provides multiple points for interaction with inflammatory mediators, potentially leading to synergistic effects that could improve treatment outcomes.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Advanced synthetic techniques, such as transition metal-catalyzed reactions and stereoselective methodologies, are likely required to construct the spirocyclic core accurately. However, recent advances in synthetic organic chemistry have made it increasingly feasible to produce complex molecules like this one on a scalable basis.

In conclusion,4-{8-Hydroxyspiro[4.5]decan-6-yl}-2-methylthiomorpholin-3-one (CAS No. 2138047-67-1) represents an exciting opportunity for pharmaceutical research due to its unique structural features and potential biological activities。 Its combination of a hydroxyspiro[4。5]decan framework with a morpholine system makes it a promising candidate for further exploration in treating neurological disorders、inflammation、and other therapeutic areas。 As computational methods continue to improve，the biological potential of such complex molecules will become more apparent，leading to new insights into their pharmacological properties。